Cas no 312267-57-5 (Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate)

• Product Name: Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate
• CAS No: 312267-57-5
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 4712501
• Update Time: 2025-10-28

Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate
• CBMicro_025812
• ChemDiv2_002129
• MLS000061595
• HMS1375A17
• HMS2459N03
• STK743106
• BAS 00849826
• SMR000069924
• ST063227
• methyl 2-[2,6-dimethyl(methylsulfonyl)anilino]acetate
• methyl 2-(2,6-dimethyl-N-methylsulfonylanilino)acetate
• A1697/0072321
• methyl 2-[(2,6-dimethylphenyl)(methy
• Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate

• Inchi： 1S/C12H17NO4S/c1-9-6-5-7-10(2)12(9)13(18(4,15)16)8-11(14)17-3/h5-7H,8H2,1-4H3
• InChI Key： AMZIJZSVUKLVSN-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)OC)C1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate

Comprehensive Overview of Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate (CAS No. 312267-57-5)

Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate, with the CAS number 312267-57-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of glycine and features a unique combination of functional groups, including a methylsulfonyl moiety and a 2,6-dimethylphenyl ring. These structural attributes contribute to its diverse reactivity and potential applications.

In recent years, the demand for sulfonyl-containing compounds like Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms such as "sulfonamide derivatives," "agrochemical intermediates," and "glycine-based compounds," reflecting the growing interest in this chemical space. The compound's CAS No. 312267-57-5 is often used as a key identifier in scientific literature and patent databases, underscoring its importance in innovation.

One of the most compelling aspects of Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate is its potential application in crop protection. With the global focus on sustainable agriculture, compounds like this are being explored for their efficacy in pest and disease management. Searches for "green chemistry in agrochemicals" and "eco-friendly pesticide intermediates" highlight the alignment of this compound with contemporary environmental trends. Its structural versatility allows for modifications that can enhance target specificity while minimizing ecological impact.

From a synthetic chemistry perspective, the methylsulfonyl group in Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate offers intriguing possibilities for further functionalization. Chemists often investigate "sulfonylation reactions" and "N-functionalized glycine derivatives" to develop novel compounds with improved properties. The presence of the 2,6-dimethylphenyl ring also introduces steric effects that can influence reaction pathways, making this compound a valuable tool for mechanistic studies.

In the pharmaceutical sector, Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate has been explored as a precursor for drug discovery. Its structural motifs are reminiscent of those found in bioactive sulfonamides, which are known for their antimicrobial and anti-inflammatory properties. Queries such as "sulfonamide drug development" and "glycine analogs in medicine" reflect the compound's relevance in this domain. Researchers are particularly interested in its potential to serve as a scaffold for designing new therapeutic agents.

The synthesis and characterization of Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate require advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its intended applications. Laboratories frequently search for "analytical methods for sulfonyl compounds" and "spectroscopic characterization of glycine derivatives" to ensure accurate results.

As the scientific community continues to explore the potential of Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate, its role in material science is also being investigated. The compound's unique properties may lend themselves to the development of advanced polymers or functional materials. This interdisciplinary interest is reflected in searches for "sulfonyl-based materials" and "glycine derivatives in nanotechnology," showcasing the compound's versatility beyond traditional applications.

In conclusion, Methyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate (CAS No. 312267-57-5) represents a fascinating intersection of chemistry, agriculture, and medicine. Its structural features and reactivity profile make it a valuable asset in multiple industries, aligning with current trends in sustainability and innovation. As research progresses, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in science and technology.